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The following data comes from the DUEL study, a multicenter, randomized, controlled trial. In this study,

patients with DLB and residual parkinsonism who were already on a stable dose of levodopa (≤300 mg/day)

were assigned to one of two groups: add zonisamide 25 mg/day to their current regimen, or increase their

levodopa dose by 100 mg/day [1].

Comparison
Factor

Zonisamide Add-on Group Levodopa Increase Group

Primary
Endpoint

Change in MDS-UPDRS Part III (motor

examination) total score at 24 weeks [1]

- At 16 weeks –6.3 points [1] –0.8 points [1]

- At 24 weeks –4.4 points [1] +2.0 points [1]

Key Finding Adjunct zonisamide showed a moderate

improvement in motor symptoms [1].

Levodopa increase did not show

sufficient efficacy as assumed in the
study design [1].

Safety Profile No notable difference in the incidence of
adverse events compared to the

levodopa increase group [1].

No notable difference in the incidence of
adverse events compared to the

zonisamide add-on group [1].
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Detailed Experimental Protocol: The DUEL Study

For research professionals, understanding the methodology is critical for evaluating the data. Here is a

detailed breakdown of the trial design from the search results [1].

Study Design: Multicenter, randomized, controlled, open-label, parallel-group, interventional, non-

inferiority trial.
Objective: To determine if adding zonisamide 25 mg/day is non-inferior to increasing levodopa by

100 mg/day for treating parkinsonism in DLB when levodopa efficacy is insufficient.
Participants: Patients aged 50-90 with a diagnosis of probable DLB, parkinsonism, and an MDS-

UPDRS Part III score ≥20, who were on a constant dose of levodopa (≤300 mg/day).
Intervention: After a 4-week observation period on a stable levodopa dose, patients were

randomized 1:1 to the zonisamide add-on group (25 mg once daily) or the levodopa increase
group (dose increased by 100 mg/day). The baseline levodopa dose was maintained in both groups

during the 24-week evaluation period.
Primary Endpoint: Change from baseline in the MDS-UPDRS Part III total score at 16 and 24

weeks.
Key Limitations: The study was open-label (not blinded), and the levodopa increase group did not

show the expected level of efficacy, which complicated the final interpretation regarding non-inferiority
[1].

Mechanisms of Action

The differing efficacy observed in the study can be understood by the distinct pharmacological profiles of

each drug.

Levodopa: A dopamine precursor, it is the primary medication used to increase dopamine levels in

the brain to manage Parkinson's disease symptoms [2].
Zonisamide: An anticonvulsant with multiple proposed mechanisms for its antiparkinsonian effects. It

has both dopaminergic and non-dopaminergic actions, including [1] [3]:
Facilitation of dopamine synthesis and release.

Inhibition of monoamine oxidase B (MAO-B) activity.
Blockade of T-type calcium channels.

The diagram below illustrates these pathways.
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Proposed Mechanisms of Action for Zonisamide in Parkinsonism

Dopaminergic Mechanisms Non-Dopaminergic Mechanisms

Zonisamide

Enhances dopamine
release in striatum

Inhibits MAO-B enzyme
(prolongs dopamine activity)

Blocks T-type
calcium channels Blocks sodium channels

Improvement in
Motor Symptoms

Click to download full resolution via product page

Research Context and Further Evidence

It is important to note that most robust clinical evidence for zonisamide in parkinsonism comes from studies

on Dementia with Lewy Bodies (DLB) and Parkinson's disease in Japanese populations, where the drug is

approved for this use [1] [4] [3].

Evidence in Parkinson's Disease: A 2024 randomized controlled trial from Egypt also demonstrated

that adding zonisamide 25 mg to levodopa in patients with advanced Parkinson's disease
significantly improved motor scores (MDS-UPDRS Part III) compared to a placebo, without

exacerbating dyskinesia [5].
Comparative Efficacy as an Add-On Therapy: A 2023 network meta-analysis compared different

classes of drugs used as adjuvants to levodopa. It found that several monoamine oxidase B inhibitors
(MAO-BIs), including zonisamide, were similarly effective in improving motor scores (UPDRS Part III)

compared to levodopa monotherapy [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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